
Solubility and stability of Cholecystokinin
Octapeptide, desulfated in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Cholecystokinin Octapeptide,

desulfated (TFA)

Cat. No.: B8069915 Get Quote

Technical Support Center: Cholecystokinin
Octapeptide (CCK-8), Desulfated
This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility and stability of desulfated Cholecystokinin Octapeptide (CCK-8) in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: How soluble is desulfated CCK-8 in DMSO?

A1: Desulfated CCK-8 exhibits high solubility in DMSO.[1][2][3][4] According to supplier data,

solubility is at least 100 mg/mL (94.05 mM).[1] Another source indicates a solubility of 50

mg/mL (42.47 mM) for the TFA salt form, which may require ultrasonication to fully dissolve. It

is crucial to use newly opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can

significantly reduce the peptide's solubility.

Q2: What is the recommended procedure for dissolving desulfated CCK-8 in DMSO?

A2: To ensure optimal dissolution, allow the lyophilized peptide to equilibrate to room

temperature before opening the vial. Add the desired volume of fresh, anhydrous DMSO to the

vial to achieve the target concentration. Gentle vortexing or sonication can aid in dissolution.
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For highly hydrophobic peptides, it is recommended to first dissolve them in a small amount of

100% DMSO and then slowly add this stock solution to your aqueous buffer with stirring.

Q3: What are the recommended storage conditions for desulfated CCK-8 stock solutions in

DMSO?

A3: For long-term stability, it is recommended to store DMSO stock solutions of desulfated

CCK-8 at -80°C. Under these conditions, the solution is stable for up to 6 months. For short-

term storage, -20°C is acceptable for up to 1 month. To prevent degradation from repeated

freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes.

Always store solutions sealed and protected from moisture and light.

Q4: Can I store the DMSO stock solution at 4°C?

A4: Storing peptide solutions in DMSO at 4°C is not recommended for extended periods. While

a study on various compounds in DMSO showed stability at 4°C over a 7-week period, this was

done under an argon atmosphere to minimize humidity and oxidation. For general laboratory

use, freezing at -20°C or -80°C is the standard and recommended practice to ensure peptide

integrity.

Q5: My peptide precipitated out of solution after diluting the DMSO stock in an aqueous buffer.

What should I do?

A5: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic

peptides. If turbidity is observed, you have likely exceeded the solubility limit in that specific

buffer. To resolve this, try diluting the DMSO stock solution dropwise into a vigorously stirring

aqueous solution. Using a co-solvent or a small percentage of an organic solvent in your final

buffer might also help maintain solubility.
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Issue Potential Cause Recommended Solution

Peptide will not dissolve in

DMSO

1. Hygroscopic DMSO: DMSO

has absorbed moisture from

the air, reducing its solvating

power. 2. Peptide

concentration is too high:

Exceeding the solubility limit.

1. Always use fresh,

anhydrous, high-purity DMSO

from a newly opened bottle. 2.

Try dissolving at a lower

concentration. Use sonication

to aid dissolution.

DMSO stock solution appears

cloudy or has particulates

1. Incomplete dissolution: The

peptide has not fully dissolved.

2. Precipitation over time: The

peptide is coming out of

solution, possibly due to

temperature fluctuations or

moisture contamination.

1. Gently warm the solution to

37°C and use an ultrasonic

bath to facilitate dissolution. 2.

Centrifuge the vial to pellet any

undissolved material before

taking the supernatant. Ensure

the storage vial is properly

sealed to prevent moisture

absorption.

Loss of peptide activity in my

experiment

1. Degradation from multiple

freeze-thaw cycles: Repeated

temperature changes can

degrade the peptide. 2.

Oxidation: Peptides containing

Cys, Met, or Trp are

susceptible to oxidation. 3.

Incorrect storage: Storing at

inappropriate temperatures or

for too long.

1. Aliquot the stock solution

into single-use volumes after

preparation to minimize freeze-

thaw cycles. 2. While DMSO is

generally suitable, for

oxidation-sensitive peptides,

consider using deoxygenated

buffers for dilution and

minimizing air exposure. 3.

Adhere strictly to the

recommended storage

conditions (-80°C for up to 6

months, -20°C for up to 1

month).

Cytotoxicity observed in cell-

based assays

High final concentration of

DMSO: DMSO can be toxic to

cells at higher concentrations.

Ensure the final concentration

of DMSO in your cell culture

medium is at a non-toxic level.

Most cell lines can tolerate up

to 0.5% DMSO, but primary
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cells may be more sensitive,

requiring concentrations below

0.1%. It is crucial to include a

vehicle control (medium with

the same final DMSO

concentration without the

peptide) in your experiments.

Data and Protocols
Solubility and Storage Summary

Parameter Value Source

Solvent Dimethyl Sulfoxide (DMSO)

Reported Solubility ≥ 100 mg/mL (94.05 mM)

Reported Solubility (TFA Salt) 50 mg/mL (42.47 mM)

Long-Term Storage (Stock

Solution)
-80°C for up to 6 months

Short-Term Storage (Stock

Solution)
-20°C for up to 1 month

Protocol: Reconstitution of Desulfated CCK-8 in DMSO
Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening.

Add Solvent: Using a calibrated pipette, add the required volume of fresh, anhydrous DMSO

to the vial to achieve the desired stock concentration.

Dissolve: Cap the vial and vortex gently. If needed, place the vial in an ultrasonic bath for

short periods until the solution is clear.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in low-protein-binding

microcentrifuge tubes.

Store: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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Protocol: Assessing Peptide Stability by HPLC
(Example)
This protocol provides a general workflow to assess the stability of your peptide stock solution

over time.

Initial Analysis (T=0):

Prepare a fresh stock solution of desulfated CCK-8 in DMSO at a known concentration.

Immediately dilute a small aliquot of this stock solution in an appropriate mobile phase to a

suitable concentration for HPLC analysis.

Inject the sample onto a C18 reverse-phase HPLC column.

Run a gradient elution (e.g., water/acetonitrile with 0.1% TFA).

Record the chromatogram, noting the retention time and the peak area of the main peptide

peak. This serves as your baseline (100% integrity).

Time-Point Analysis:

Store the remaining DMSO stock solution under the desired test conditions (e.g., -20°C,

4°C, room temperature).

At subsequent time points (e.g., 1 week, 1 month, 3 months), thaw an aliquot (if frozen)

and repeat the HPLC analysis under the identical conditions used for the T=0 sample.

Data Analysis:

Compare the peak area of the main peptide peak at each time point to the peak area at

T=0.

Calculate the percentage of intact peptide remaining. The appearance of new peaks may

indicate degradation products.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Peptide Reconstitution and Storage

Preparation

Storage & Use

Key Considerations

Start: Lyophilized Peptide Vial

Equilibrate to Room Temperature

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Use Fresh, Anhydrous DMSO

Aliquot into Single-Use Tubes

Store at -80°C (≤ 6 months)

Long-term

Store at -20°C (≤ 1 month)

Short-term

Avoid Repeated Freeze-Thaw Cycles

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for reconstituting and storing desulfated CCK-8.
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Troubleshooting Peptide Precipitation

Dilute DMSO Stock into Aqueous Buffer

Observe for Turbidity/Precipitation

Solution is Clear

No

Precipitation Occurs

Yes

Proceed with Experiment Troubleshooting Steps

1. Decrease Final Concentration 2. Add DMSO Stock Dropwise to Stirring Buffer 3. Consider a Different Buffer or Co-Solvent

Click to download full resolution via product page

Caption: Decision tree for troubleshooting peptide precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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